Cas no 2877651-48-2 (6-(difluoromethyl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-methylpyrimidine-4-carboxamide)

• Product Name: 6-(difluoromethyl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-methylpyrimidine-4-carboxamide
• CAS No: 2877651-48-2
• MF: C₁₅H₁₂F₂N₄O₃S₂
• MW: 398.407587051392
• CID: 5309093
• PubChem ID: 165433721
• Update Time: 2025-06-14

6-(difluoromethyl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-methylpyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2877651-48-2
• 6-(difluoromethyl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-methylpyrimidine-4-carboxamide
• AKOS040878115
• F6799-6176
• 6-(Difluoromethyl)-2-methyl-N-[6-(methylsulfonyl)-2-benzothiazolyl]-4-pyrimidinecarboxamide

• Inchi： 1S/C15H12F2N4O3S2/c1-7-18-10(13(16)17)6-11(19-7)14(22)21-15-20-9-4-3-8(26(2,23)24)5-12(9)25-15/h3-6,13H,1-2H3,(H,20,21,22)
• InChI Key： OOJDQVNAGLYVJD-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C(F)F)=CC(C(NC2=NC3=CC=C(S(C)(=O)=O)C=C3S2)=O)=N1

Computed Properties

• Exact Mass: 398.03188893g/mol
• Monoisotopic Mass: 398.03188893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.546±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.82±0.70(Predicted)

Additional information on 6-(difluoromethyl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-methylpyrimidine-4-carboxamide

6-(Difluoromethyl)-N-(6-Methanesulfonyl-1,3-benzothiazol-2-yl)-2-methylpyrimidine-4-carboxamide (CAS No. 2877651-48-2): A Comprehensive Overview

In the realm of pharmaceutical and agrochemical research, the compound 6-(difluoromethyl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-methylpyrimidine-4-carboxamide (CAS No. 2877651-48-2) has garnered significant attention due to its unique structural properties and potential applications. This molecule, characterized by its difluoromethyl and methanesulfonyl functional groups, represents a promising candidate for drug discovery and crop protection. Its pyrimidine-carboxamide core further enhances its versatility, making it a subject of intense scientific scrutiny.

The 6-(difluoromethyl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-methylpyrimidine-4-carboxamide is often explored for its potential role in modulating biological pathways. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic or agrochemical avenues. With the growing demand for sustainable agriculture and precision medicine, this compound aligns well with contemporary trends in science and technology.

One of the key features of 6-(difluoromethyl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-methylpyrimidine-4-carboxamide is its heterocyclic framework, which is commonly found in bioactive molecules. The benzothiazole moiety, in particular, is known for its pharmacological relevance, including antimicrobial and anti-inflammatory properties. This has led to increased interest in the compound's potential applications in drug development and disease management.

From an agrochemical perspective, the difluoromethyl group in 6-(difluoromethyl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-methylpyrimidine-4-carboxamide is noteworthy. Fluorinated compounds are increasingly used in crop protection due to their enhanced stability and bioactivity. This has sparked discussions around the compound's potential as a next-generation pesticide or herbicide, especially in the context of resistance management and environmental sustainability.

The synthesis and characterization of 6-(difluoromethyl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-methylpyrimidine-4-carboxamide require advanced organic chemistry techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods ensure the compound's purity and confirm its structural integrity, which is critical for both research and industrial applications. The CAS No. 2877651-48-2 serves as a unique identifier, facilitating global collaboration and regulatory compliance.

In recent years, the scientific community has also explored the computational modeling of 6-(difluoromethyl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-methylpyrimidine-4-carboxamide. Techniques such as molecular docking and quantitative structure-activity relationship (QSAR) analysis provide insights into its binding affinity and mechanism of action. This aligns with the broader trend of AI-driven drug discovery, where machine learning and big data are revolutionizing the field.

As the demand for novel bioactive compounds grows, 6-(difluoromethyl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-methylpyrimidine-4-carboxamide stands out as a molecule with immense potential. Its multifunctional design and broad applicability make it a valuable asset in both pharmaceutical and agrochemical research. Future studies may focus on optimizing its bioavailability and target specificity, further enhancing its utility.

In conclusion, 6-(difluoromethyl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-methylpyrimidine-4-carboxamide (CAS No. 2877651-48-2) represents a fascinating intersection of chemistry and biology. Its unique properties and diverse applications position it as a compound worthy of continued exploration. Whether in the lab or the field, this molecule holds promise for addressing some of the most pressing challenges in healthcare and agriculture today.